Cas no 1052541-78-2 (1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid;hydrochloride)

• Product Name: 1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid;hydrochloride
• CAS No: 1052541-78-2
• MF: C₁₀H₁₈ClNO₄S
• MW: 283.772221088409
• CID: 1088350
• PubChem ID: 16255280
• Update Time: 2025-11-05

1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Dioxidotetrahydrothiophen-3-yl)piperidine-4-carboxylic acid hydrochloride
• 1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid,hydrochloride
• 1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid;hydrochloride
• 1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid hydrochloride
• 1052541-78-2
• AKOS022185500
• 1-(1,1-Dioxidotetrahydrothiophen-3-yl)piperidine-4-carboxylicacidhydrochloride
• SB74113
• 1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidine-4-carboxylic acid hydrochloride
• 1-(1,1-dioxidotetrahydrothien-3-yl)piperidine-4-carboxylic acid hydrochloride
• EN300-14663
• Z104378292

• Inchi： 1S/C10H17NO4S.ClH/c12-10(13)8-1-4-11(5-2-8)9-3-6-16(14,15)7-9;/h8-9H,1-7H2,(H,12,13);1H
• InChI Key： TTZXLLFPKRKVIQ-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C1)N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 283.0645069g/mol
• Monoisotopic Mass: 283.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 491.1±45.0 °C at 760 mmHg
• Flash Point: 250.8±28.7 °C
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid;hydrochloride

Research Brief on 1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid hydrochloride (CAS: 1052541-78-2)

The compound 1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid hydrochloride (CAS: 1052541-78-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a piperidine ring and a sulfolane moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of research has been the optimization of the synthetic route for 1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic method that enhances yield and purity, making it more feasible for large-scale production. The study highlighted the importance of the hydrochloride salt form in improving the compound's solubility and stability, which are critical for its pharmacokinetic profile.

Pharmacological evaluations have revealed that this compound exhibits notable activity as a modulator of specific biological targets. For instance, preliminary in vitro studies suggest that it may act as an inhibitor of certain enzymes involved in inflammatory pathways. This has sparked interest in its potential application for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vivo studies are underway to validate these findings and assess the compound's efficacy and safety profile.

In addition to its anti-inflammatory properties, 1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid hydrochloride has also been investigated for its potential in central nervous system (CNS) disorders. Research published in Neuropharmacology (2024) indicated that the compound could cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases. These findings open new avenues for its use in conditions like Alzheimer's and Parkinson's disease, although more extensive preclinical and clinical studies are needed.

The compound's mechanism of action is another area of active investigation. Computational modeling and molecular docking studies have provided insights into its interactions with target proteins, suggesting a high binding affinity and specificity. These studies are crucial for understanding the compound's therapeutic potential and for guiding the design of derivatives with improved properties.

Despite the promising results, challenges remain in the development of 1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research aims to tackle these challenges through structural modifications and formulation strategies.

In conclusion, 1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid hydrochloride represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and diverse pharmacological activities make it a valuable subject for further research. Continued efforts in synthesis optimization, pharmacological evaluation, and mechanistic studies will be essential to fully realize its therapeutic potential.